Cas no 1587534-37-9 (N-(4-aminocyclohexyl)hexanamide hydrochloride)

• Product Name: N-(4-aminocyclohexyl)hexanamide hydrochloride
• CAS No: 1587534-37-9
• MF: C₁₂H₂₅ClN₂O
• MW: 248.792702436447
• MDL: MFCD28505852
• CID: 4607101
• PubChem ID: 119031337
• Update Time: 2025-07-21

N-(4-aminocyclohexyl)hexanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(4-aminocyclohexyl)hexanamide hydrochloride

• MDL： MFCD28505852
• Inchi： 1S/C12H24N2O.ClH/c1-2-3-4-5-12(15)14-11-8-6-10(13)7-9-11;/h10-11H,2-9,13H2,1H3,(H,14,15);1H
• InChI Key： OFJRHRSHMQHJBJ-UHFFFAOYSA-N
• SMILES： N(C1CCC(N)CC1)C(=O)CCCCC.Cl

Additional information on N-(4-aminocyclohexyl)hexanamide hydrochloride

Introduction to N-(4-aminocyclohexyl)hexanamide hydrochloride (CAS No. 1587534-37-9)

N-(4-aminocyclohexyl)hexanamide hydrochloride, identified by its CAS number 1587534-37-9, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its unique structural and functional properties, making it a promising candidate for various biological and therapeutic applications. The combination of an amine-substituted cyclohexyl group with a hexanamide backbone, further enhanced by the hydrochloride salt form, imparts distinct chemical and pharmacological characteristics that are highly relevant in contemporary medicinal chemistry.

The structural framework of N-(4-aminocyclohexyl)hexanamide hydrochloride is meticulously designed to interact with biological targets in a specific manner. The presence of the cyclohexyl ring provides steric and electronic properties that can modulate binding affinity and selectivity, while the amine group offers opportunities for further functionalization and derivatization. These features make the compound particularly interesting for the development of novel drugs targeting neurological disorders, inflammatory conditions, and other complex diseases where precise molecular interactions are crucial.

In recent years, there has been a surge in research focused on identifying and optimizing compounds that can modulate neurotransmitter systems and ion channels. N-(4-aminocyclohexyl)hexanamide hydrochloride has emerged as a compound of interest in this area due to its potential to interact with receptors and enzymes involved in neural signaling. Studies have begun to explore its effects on various neurotransmitter pathways, including serotonin and dopamine systems, which are implicated in mood regulation, cognitive function, and pain perception. The hydrochloride form enhances solubility and bioavailability, making it more suitable for in vitro and in vivo studies.

The pharmacological profile of N-(4-aminocyclohexyl)hexanamide hydrochloride is being actively investigated in preclinical models to assess its therapeutic potential. Initial findings suggest that the compound may exhibit anxiolytic and antidepressant-like effects, making it a candidate for treating mental health disorders. Additionally, its interaction with inflammatory pathways has been explored, indicating potential applications in managing chronic inflammatory conditions. The compound's ability to cross the blood-brain barrier is also being evaluated, as this is a critical factor for many central nervous system (CNS) drugs.

The synthesis of N-(4-aminocyclohexyl)hexanamide hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. The hydrochloride salt form is typically obtained through acid-base reactions with hydrochloric acid, which not only improves the compound's stability but also enhances its pharmacokinetic properties.

In the context of drug discovery, N-(4-aminocyclohexyl)hexanamide hydrochloride represents an example of how structural diversity can lead to novel pharmacological entities. By modifying the substituents on the cyclohexyl ring or exploring alternative amine derivatives, researchers can generate a library of compounds with tailored properties for specific therapeutic targets. This approach aligns with the growing trend toward rational drug design, where computational modeling and high-throughput screening are used to identify promising candidates early in the discovery process.

The regulatory landscape for new drug development continues to evolve, emphasizing safety, efficacy, and environmental sustainability. As such, compounds like N-(4-aminocyclohexyl)hexanamide hydrochloride must undergo rigorous testing to meet regulatory standards before they can be considered for clinical use. This includes toxicological studies to assess potential side effects and environmental impact assessments to ensure sustainable production practices. The collaboration between academic institutions, pharmaceutical companies, and regulatory agencies plays a pivotal role in advancing such compounds through the development pipeline.

The future prospects for N-(4-aminocyclohexyl)hexanamide hydrochloride are promising, given its unique structural features and potential therapeutic applications. Ongoing research aims to elucidate its mechanism of action in greater detail and explore new formulations that could enhance its efficacy or reduce side effects. As our understanding of complex diseases grows more sophisticated, compounds like this one are likely to play an increasingly important role in developing targeted therapies that address unmet medical needs.